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Compound of Interest

Compound Name: CCC-0975

Cat. No.: B1225870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCC-0975 is a potent and specific inhibitor of Hepatitis B Virus (HBV) covalently closed circular

DNA (cccDNA) formation. It functions by interfering with the conversion of relaxed circular DNA

(rcDNA) to cccDNA, a critical step in the establishment and persistence of HBV infection.[1][2]

[3] This application note provides a detailed protocol for the preparation of a stock solution of

CCC-0975 in dimethyl sulfoxide (DMSO), ensuring solution integrity and suitability for various in

vitro and in vivo research applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for CCC-0975 are summarized in the table

below.
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Property Value

Molecular Weight 483.89 g/mol

Formula C₂₁H₁₇ClF₃N₃O₃S

Appearance White to off-white solid

Solubility in DMSO ≥ 100 mg/mL (206.66 mM)

EC₅₀ (in cell culture) ~10 µM for inhibition of HBeAg production

Recommended Storage (Solid) Room temperature for up to 3 years

Recommended Storage (Stock Solution) -20°C for up to 1 year or -80°C for up to 2 years

Experimental Protocols
Materials and Equipment

CCC-0975 powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-

resistant gloves (e.g., butyl rubber or nitrile).

Protocol for Preparing a 10 mM CCC-0975 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of CCC-0975 in DMSO.

Preparation and Weighing:
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Bring the CCC-0975 powder to room temperature before opening the vial to prevent

condensation.

On a calibrated analytical balance, carefully weigh out the desired amount of CCC-0975.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.839 mg of CCC-
0975.

Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 483.89 g/mol / 1000 = 4.839 mg

Transfer the weighed powder to a sterile microcentrifuge tube or amber glass vial.

Dissolution:

Add the calculated volume of anhydrous DMSO to the tube containing the CCC-0975
powder. For the example above, add 1 mL of DMSO.

Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes.

Store the aliquots in tightly sealed tubes at -20°C for up to one year or at -80°C for up to

two years.

Quality Control
Visual Inspection: The final stock solution should be a clear, colorless to pale yellow solution,

free of any visible precipitates or particulate matter.
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Concentration Verification (Optional): For applications requiring high precision, the

concentration of the stock solution can be verified using techniques such as High-

Performance Liquid Chromatography (HPLC) with a standard curve.

Purity Check (Optional): The purity of the dissolved compound can be assessed by LC-MS to

ensure no significant degradation has occurred during dissolution.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling CCC-0975 and DMSO.

Handling DMSO: DMSO is a powerful solvent that can readily penetrate the skin and may

carry dissolved substances with it. Avoid direct contact with skin and eyes. Work in a well-

ventilated area or a chemical fume hood.

Waste Disposal: Dispose of all waste materials, including empty vials, used pipette tips, and

any unused solution, in accordance with your institution's chemical waste disposal

procedures.

Visualizations
HBV rcDNA to cccDNA Conversion Pathway
The following diagram illustrates the simplified pathway of Hepatitis B Virus (HBV) relaxed

circular DNA (rcDNA) conversion to covalently closed circular DNA (cccDNA) and highlights the

step inhibited by CCC-0975.
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Simplified HBV rcDNA to cccDNA Conversion Pathway
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Caption: CCC-0975 inhibits the conversion of DP-rcDNA to cccDNA.
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Experimental Workflow for CCC-0975 Stock Solution
Preparation
This diagram outlines the logical workflow for preparing the CCC-0975 stock solution.
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Workflow for Preparing CCC-0975 Stock Solution
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Caption: Step-by-step workflow for preparing CCC-0975 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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